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Compound of Interest
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Cat. No.: B1174990

This technical guide provides a comprehensive overview of the magnesium-carbon (Mg-C)
phase diagram, catering to researchers, scientists, and professionals in drug development. It
details the phase equilibria at both ambient and high pressures, presents quantitative
thermodynamic and solubility data, outlines the experimental methodologies employed in
determining these properties, and visualizes key experimental workflows and phase
relationships.

Phase Equilibria in the Mg-C System

The magnesium-carbon system is characterized by a notable lack of stable intermediate
phases at ambient pressure, with a phase diagram representing a simple degenerate eutectic
between magnesium (Mg) and graphite (C).[1][2] However, the landscape of Mg-C compounds
expands significantly under high-pressure conditions, revealing a series of thermodynamically
stable carbides.[3][4]

Ambient Pressure Phase Diagram

At a pressure of 1 bar, the stable phase diagram is dominated by the elemental phases of
magnesium and graphite.[2] There is no evidence of stable magnesium carbide formation
under these conditions. The mutual solid solubility between magnesium and carbon is
considered negligible.[2] The primary interaction is a eutectic reaction. The solubility of carbon
in liguid magnesium is extremely low, on the order of tens of parts per million (ppm) at
temperatures between 800°C and 900°C.[2][5][6]
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Two magnesium carbides, magnesium acetylide (MgCz) and magnesium sesquicarbide
(MgzCs), can be synthesized at ambient pressure, typically through reactions involving
magnesium or magnesium oxide with hydrocarbons.[3][5] However, thermodynamic
evaluations have demonstrated that both MgC2 and a-Mg2Cs are metastable with respect to
their elemental constituents.[2][4][5]

High-Pressure Phase Diagram

The application of high pressure fundamentally alters the thermodynamics of the Mg-C system,
leading to the formation of several stable carbide phases.[3] The rich chemistry of the Mg-C
system at high pressure is a subject of ongoing research.[3] Three high-pressure magnesium
carbides have been identified with domains of thermodynamic stability: 3-Mg2Cs, its high-
temperature polymorph y-MgzCs, and the antifluorite-structured Mg2C.[4]

The synthesis of these high-pressure phases typically requires pressures exceeding 5 GPa
and temperatures above 1300 K.[3] For instance, the methanide compound, MgzC, is stabilized
at pressures above 15 GPa.[7] These high-pressure carbides can often be recovered to
ambient conditions, where they remain as metastable phases.[7]

Quantitative Data

The following tables summarize the key quantitative data for the magnesium-carbon system,
including the thermodynamic properties of known magnesium carbides and the solubility of
carbon in liquid magnesium.

Table 1: Thermodynamic Data for Mg-C Compounds
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Standard Standard
Absolute
Enthalpy of Entropy of
) Entropy .
Compound Formula State Formation (S°208) Formation
298
(AfH298) (AfS°298)
(J/mol-K)
(kd/mol) (J/mol-K)
Magnesium ]
MgC: solid +79.5 56.4 +7.2
Carbide
Magnesium
Sesquicarbid Mg2Cs solid +87.9 74.0 +2.0

e

Data sourced from thermodynamic assessments and CALPHAD modeling.[2]

ble 2: Solubility of Carbon in Liquid :

Temperature (°C) Carbon Solubility (ppm by weight)
800 ~20

850 ~53.6+7.4

900 ~79.3+17.3

Data obtained from Glow Discharge Optical Emission Spectrometry (GD-OES) and combustion
analysis.[6]

Experimental Protocols

The determination of the Mg-C phase diagram and the characterization of its constituent
phases rely on a combination of computational modeling and advanced experimental
techniques, particularly for high-pressure synthesis and in situ analysis.

High-Pressure, High-Temperature (HPHT) Synthesis

The synthesis of stable magnesium carbides necessitates the use of specialized high-
pressure apparatus.
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Apparatus: Multianvil presses and laser-heated diamond anvil cells (DACs) are the primary
tools for generating the required pressures and temperatures.[5][7]

Sample Preparation: Starting materials typically consist of high-purity magnesium and
carbon (graphite or amorphous carbon) powders.[2] These are mixed in desired molar ratios,
compacted into pellets, and loaded into a sample capsule, often made of MgO.[5] For DAC
experiments, the sample is loaded into a gasket hole along with a pressure standard (e.g.,
ruby) and a pressure-transmitting medium.

Synthesis Conditions: Experiments are conducted at pressures ranging from 5 to over 30
GPa and temperatures from 1500 to 2275 K.[5][7] The sample is held at these conditions for
a duration, typically around one hour in multianvil experiments, to allow for reaction and
equilibration.[5]

Sample Recovery: After the experiment, the sample is quenched by turning off the heating
and then slowly decompressed.[5] The recovered samples are handled in an inert
atmosphere (e.g., an argon-filled glovebox) to prevent reaction with air and moisture.[5]

In Situ and Ex Situ Characterization

» X-ray Diffraction (XRD): XRD is the principal technique for phase identification and structure
solution.

o In Situ XRD: Performed at synchrotron facilities (e.g., ESRF, SOLEIL) during HPHT
synthesis.[5] This allows for real-time observation of phase transformations. Angle-
dispersive or energy-dispersive diffraction patterns are collected using area detectors or
scintillation counters.[5]

o Ex Situ XRD: Recovered samples are analyzed at ambient conditions. To prevent
contamination, samples are often sealed in glass capillaries under an inert atmosphere for
analysis.[5]

Mass Spectrometry and Nuclear Magnetic Resonance (NMR) Spectroscopy: These
techniques are used to analyze the hydrolysis products of the synthesized carbides. The
type of hydrocarbon gas produced upon reaction with water reveals the nature of the carbon
anion in the carbide structure (e.g., CsHa from Mg2Cs indicates the presence of the C3*~
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anion).[5] *3C NMR helps to identify the different carbon environments within the crystal
structure.[3]

Carbon Solubility Measurement

o Glow Discharge Optical Emission Spectrometry (GD-OES): This technique is employed for
the precise measurement of trace amounts of carbon in magnesium.[1][6]

o Sample Preparation: A specific procedure is required to create homogeneous and
contamination-free Mg-C alloys for analysis. This involves melting high-purity magnesium
in a graphite crucible under an inert argon atmosphere, holding at a specific temperature
to allow for carbon dissolution, and then quenching to freeze the composition.[1]

o Measurement Protocol: The GD-OES instrument requires careful calibration and operation
to accurately measure low carbon concentrations. This includes checking the quality of the
internal atmosphere, purifying the atmosphere by burning dummy samples, using a
prolonged pre-burning time, and making frequent drift corrections.[1][6]

Thermodynamic Modeling

o CALPHAD (CALculation of PHAse Diagrams) Method: This computational approach is used
to thermodynamically assess the Mg-C system and calculate the phase diagram.[2][8][9]

o Methodology: The Gibbs free energy of each phase is described by a mathematical model
as a function of temperature, pressure, and composition. The parameters in these models
are optimized by fitting to available experimental data, such as phase boundary
information and thermochemical properties.[8][9] Once a self-consistent thermodynamic
database is developed, it can be used to calculate stable and metastable phase equilibria.

[2]

Visualizations

The following diagrams, generated using the DOT language, illustrate key experimental and
logical workflows related to the study of the Mg-C phase diagram.
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Caption: Experimental workflow for high-pressure synthesis and characterization of Mg-C
phases.
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Caption: Logical relationship of pressure to the stability of Mg-C phases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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